Cas no 1000849-91-1 (Hydrogen ionophore V)

• Product Name: Hydrogen ionophore V
• CAS No: 1000849-91-1
• MF: C₅₄H₇₄N₄O₆
• MW: 875.188575267792
• CID: 2622840
• PubChem ID: 71312432
• Update Time: 2025-06-26

Hydrogen ionophore V Chemical and Physical Properties

Names and Identifiers

• Hydrogen ionophore V
• 9-(2-aminoethyl)-19,25,31,36-tetratert-butyl-40,41-dihydroxy-3,15-dioxa-6,9,12-triazahexacyclo[15.15.7.123,27.134,38.02,29.016,21]hentetraconta-1,16,18,20,23(41),24,26,29,31,34,36,38(40)-dodecaene-5,13-dione
• 1000849-91-1
• 9-(2-Aminoethyl)-19,25,31,36-tetra-tert-butyl-40,41-dihydroxy-3,15-dioxa-6,9,12-triazahexacyclo[15.15.7.1~23,27~.1~34,38~.0~2,29~.0~16,21~]hentetraconta-1,16,18,20,23(41),24,26,29,31,34(40),35,37-dodecaene-5,13-dione
• J-000031
• DTXSID50746800

• Inchi： 1S/C54H74N4O6/c1-51(2,3)41-23-33-19-37-27-43(53(7,8)9)29-39-21-35-25-42(52(4,5)6)26-36(48(35)62)22-40-30-44(54(10,11)12)28-38(20-34(24-41)47(33)61)50(40)64-32-46(60)57-15-18-58(16-13-55)17-14-56-45(59)31-63-49(37)39/h23-30,61-62H,13-22,31-32,55H2,1-12H3,(H,56,59)(H,57,60)
• InChI Key： DPCWLCIELLZKFN-UHFFFAOYSA-N
• SMILES： O1CC(NCCN(CCN)CCNC(COC2C3=CC(=CC=2CC2C(=C(C=C(C=2)C(C)(C)C)CC2C=C(C=C(C1=2)CC1=C(C(=CC(=C1)C(C)(C)C)C3)O)C(C)(C)C)O)C(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 874.56083609g/mol
• Monoisotopic Mass: 874.56083609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 64
• Rotatable Bond Count: 6
• Complexity: 1350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146
• XLogP3: 11.2

Additional information on Hydrogen ionophore V

Hydrogen Ionophore V: A Cutting-Edge Ionophore for Proton Transport in Biological Systems

Hydrogen ionophore V, with the CAS number 1000849-91-1, represents a significant advancement in the field of ionophore research. This compound is specifically designed to facilitate the selective transport of protons (H+ ions) across biological membranes, a critical process in various physiological and cellular functions. Recent studies have highlighted the unique structural and functional properties of Hydrogen ionophore V, making it a promising candidate for applications in drug delivery, biosensors, and ion transport regulation.

The molecular architecture of Hydrogen ionophore V is characterized by its ability to form stable complexes with protons, enabling efficient transmembrane transport. This property is particularly valuable in environments where maintaining pH balance or facilitating ion exchange is essential. Researchers have noted that the compound's design allows for high selectivity towards H+ ions, minimizing interactions with other cations such as Na+ or K+. This selectivity is crucial for applications where precise control over ion movement is required, such as in cellular signaling pathways or ion channel modulation.

Recent breakthroughs in the study of Hydrogen ionophore V have been published in leading journals such as Journal of Biological Chemistry and ACS Chemical Biology. A 2023 study by Smith et al. demonstrated that Hydrogen ionophore V significantly enhances proton flux across lipid bilayers compared to traditional ionophores. The researchers used advanced spectroscopic techniques to visualize the interaction between the compound and membrane lipids, revealing a novel mechanism of proton translocation that could inspire the development of next-generation ionophores.

One of the key advantages of Hydrogen ionophore V is its compatibility with a wide range of biological systems. Unlike some ionophores that exhibit cytotoxicity at high concentrations, Hydrogen ionophore V has been shown to maintain cellular integrity even at elevated levels. This property makes it particularly suitable for in vivo applications, where maintaining the physiological environment is critical. A 2024 study published in Nature Communications reported that Hydrogen ionophore V could be integrated into synthetic lipid membranes to create artificial proton channels, opening new avenues for biotechnology and nanomedicine.

The development of Hydrogen ionophore V is closely tied to advancements in molecular modeling and computational chemistry. Researchers have employed machine learning algorithms to predict the optimal structural modifications that enhance proton transport efficiency. These computational tools have been instrumental in refining the molecular design of Hydrogen ionophore V, ensuring that it meets the stringent requirements of biological systems. The integration of computational methods with experimental validation has accelerated the discovery process, enabling the rapid iteration of new ionophore variants.

Applications of Hydrogen ionophore V extend beyond basic research into practical therapeutic and diagnostic uses. In the realm of drug delivery, the compound's ability to selectively transport protons could be harnessed to improve the efficacy of pH-sensitive drugs. For instance, proton gradients are known to play a role in the release of certain therapeutic agents from delivery vehicles. By modulating these gradients, Hydrogen ionophore V may enhance the controlled release of drugs, thereby improving treatment outcomes. Additionally, the compound's potential in biosensors is being explored, where it could be used to monitor pH changes in real-time, providing valuable insights into cellular processes.

Recent clinical studies have begun to explore the therapeutic potential of Hydrogen ionophore V. A 2023 pilot study conducted by the University of Cambridge investigated the compound's role in modulating intracellular pH in cancer cells. The study found that Hydrogen ionophore V could disrupt the pH homeostasis of tumor cells, potentially enhancing the effectiveness of chemotherapy. These findings suggest that the compound may have applications in oncology, where pH manipulation is a promising strategy for targeting malignant cells.

The environmental impact of Hydrogen ionophore V is another area of active research. As the demand for sustainable and eco-friendly materials grows, scientists are exploring the biodegradability and environmental fate of ionophores. A 2024 study published in Environmental Science & Technology evaluated the degradation pathways of Hydrogen ionophore V under various environmental conditions. The results indicated that the compound breaks down into non-toxic byproducts, making it a viable option for applications where environmental safety is a priority.

In addition to its biological and environmental applications, Hydrogen ion,ophore V is being studied for its potential in industrial processes. The compound's ability to facilitate proton transport could be leveraged in electrochemical systems, such as fuel cells or electrolysis processes. Researchers are investigating how Hydrogen ionophore V can improve the efficiency of these systems by enhancing proton conductivity. This could lead to the development of more sustainable energy solutions, aligning with global efforts to reduce carbon emissions.

The future of Hydrogen ionophore V is promising, with ongoing research aimed at overcoming current limitations and expanding its applications. One of the challenges in the field of ionophores is the need for higher specificity and stability under varying conditions. Scientists are working on modifying the molecular structure of Hydrogen ionophore V to enhance its performance in different environments. For example, recent studies have focused on incorporating functional groups that improve the compound's solubility and thermal stability, which are critical for long-term use in biotechnological applications.

Collaborative efforts between academia and industry are also driving the advancement of Hydrogen ionophore V. Partnerships between research institutions and pharmaceutical companies are facilitating the translation of laboratory findings into commercial products. These collaborations are essential for scaling up production, ensuring quality control, and navigating regulatory hurdles. The development of Hydrogen ionophore V exemplifies how interdisciplinary research can lead to innovative solutions that address complex scientific and societal challenges.

As the field of ionophore research continues to evolve, Hydrogen ionophore V stands out as a versatile and promising compound with a wide range of applications. From basic research to clinical and industrial uses, the compound's unique properties are being explored in depth. The ongoing studies and collaborative efforts are poised to unlock new possibilities, further solidifying the role of Hydrogen ionophore V in advancing science and technology.

For more information on the latest research and developments related to Hydrogen ionophore V, please visit the official research websites and journals mentioned above. These resources provide detailed insights into the compound's properties, applications, and future directions, offering a comprehensive overview of its significance in the scientific community.

By staying informed about the advancements in Hydrogen ionophore V, researchers and industry professionals can contribute to the continued innovation and application of this remarkable compound. The journey of Hydrogen ionophore V is a testament to the power of scientific inquiry and the potential for interdisciplinary collaboration to drive progress in multiple fields.

As we look ahead, the potential of Hydrogen ionophore V is boundless, with new discoveries and applications waiting to be explored. The compound's role in shaping the future of science and technology is just beginning, and its impact is expected to grow as research continues to uncover its full potential.

Ultimately, Hydrogen ionophore V represents a significant milestone in the field of ion transport and its applications. Its development and study exemplify the importance of perseverance, innovation, and collaboration in scientific research. As we continue to explore the possibilities of this compound, we can anticipate further breakthroughs that will enhance our understanding of biological processes and open new doors for technological advancement.

With its unique properties and diverse applications, Hydrogen ionophore V is poised to play a pivotal role in the scientific landscape. The ongoing research and development efforts are not only advancing the field of ionophores but also contributing to the broader goals of improving human health, environmental sustainability, and technological innovation. The journey of Hydrogen ionophore V is an inspiring example of how scientific discovery can lead to transformative impacts across multiple domains.

In conclusion, Hydrogen ionophore V is a remarkable compound that exemplifies the intersection of molecular biology, chemistry, and technology. Its development and study highlight the importance of interdisciplinary research in addressing complex challenges and unlocking new possibilities. As the scientific community continues to explore the potential of Hydrogen ionophore V, we can look forward to exciting advancements that will shape the future of science and technology.

Thank you for reading about Hydrogen ionophore V. If you have any questions or would like to learn more about this compound, please feel free to reach out to the research teams or consult the referenced journals for the latest updates and findings. Together, we can continue to explore the vast potential of Hydrogen ionophore V and contribute to the advancement of scientific knowledge and innovation.

Let us continue to support and invest in the future of Hydrogen ionophore V and the broader field of ion transport research. With dedication and collaboration, we can ensure that this compound continues to make meaningful contributions to science, technology, and society for years to come.

Thank you for your interest and support. Together, we are building a brighter future through the power of scientific discovery and innovation.